Cas no 343271-91-0 (1-Piperazinecarboxamide,N-propyl-(9CI))

343271-91-0 structure
Product name:1-Piperazinecarboxamide,N-propyl-(9CI)
1-Piperazinecarboxamide,N-propyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,N-propyl-(9CI)
- N-propylpiperazine-1-carboxamide
- DTXSID50502746
- SCHEMBL10818831
- Oprea1_008933
- 343271-91-0
- AKOS009215779
-
- Inchi: InChI=1S/C8H17N3O/c1-2-3-10-8(12)11-6-4-9-5-7-11/h9H,2-7H2,1H3,(H,10,12)
- InChI Key: DJVCFHRVCZHWME-UHFFFAOYSA-N
- SMILES: CCCNC(=O)N1CCNCC1
Computed Properties
- Exact Mass: 171.13731
- Monoisotopic Mass: 171.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4Ų
- XLogP3: -0.2
Experimental Properties
- PSA: 44.37
1-Piperazinecarboxamide,N-propyl-(9CI) Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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